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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409 Get Quote

This document provides core technical data on 1-Chloro-4-methoxybutane, a chemical

compound relevant to various research and development applications. The information is

presented for researchers, scientists, and drug development professionals.

Physicochemical Properties
The fundamental molecular properties of 1-Chloro-4-methoxybutane are summarized below.

These values are essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₅H₁₁ClO[1][2][3][4]

Molecular Weight 122.59 g/mol [1][2][4][5]

Exact Mass 122.049843 u[4][6]

Molecular Structure
The structural formula of a molecule dictates its chemical behavior and interactions. 1-Chloro-
4-methoxybutane consists of a four-carbon butane chain with a chlorine atom at one terminus

(position 1) and a methoxy group at the other (position 4).

Caption: Atomic connectivity in 1-Chloro-4-methoxybutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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